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Compound of Interest

Compound Name: N6-Methyl-2-methyl thioadenosine

Cat. No.: B12390159

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This guide provides essential safety and logistical
information for N6-Methyl-2-methyl thioadenosine, a purine nucleoside analog. While a
specific Safety Data Sheet (SDS) for N6-Methyl-2-methyl thioadenosine is not readily
available, this document synthesizes safety protocols based on closely related compounds and
general best practices for handling nucleoside analogs.

Chemical and Physical Properties:

Property Value
Molecular Formula C12H17N504S9[1][2]
Molecular Weight 327.36 g/mol [1][2]

Assumed to be a white to off-white solid, similar
Appearance

to related compounds.

No specific data available. Assume it requires a
Solubility suitable solvent like DMSO for biological

experiments.

Personal Protective Equipment (PPE)
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When handling N6-Methyl-2-methyl thioadenosine, a comprehensive approach to personal

protection is crucial to minimize exposure risks. The following table outlines the recommended

PPE.

PPE Category

Recommended Equipment

Standard

Eye/Face Protection

Chemical safety goggles or a

face shield.

OSHA 29 CFR 1910.133 or
European Standard EN166[3]

Skin Protection

Nitrile gloves (double-gloving

recommended) and a lab coat.

[415]

Ensure gloves are suitable for
the task and change them
immediately after contact with
the chemical.[4][6]

Respiratory Protection

Generally not required under
normal use with adequate
ventilation.[3] If dust formation
is unavoidable or working in a
poorly ventilated area, a
NIOSH-approved N95
respirator or higher is

recommended.

Follow established respiratory

protection program guidelines.

Foot Protection

Closed-toe shoes.[5]

N/A

Operational Plan: Step-by-Step Handling Workflow

Adherence to a strict operational workflow is essential to ensure safety and prevent

contamination.
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Workflow for Handling N6-Methyl-2-methyl thioadenosine
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Handling Workflow Diagram
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Storage and Stability:

e Storage: Store in a freezer.[3][6]

 Stability: Stable under normal conditions.[3]

e Incompatible Materials: Strong oxidizing agents.[3]

Disposal Plan

Proper disposal of N6-Methyl-2-methyl thioadenosine and any contaminated materials is
critical to prevent environmental contamination and ensure regulatory compliance.

o Waste Collection: All waste materials, including unused compounds, contaminated lab
supplies (e.g., pipette tips, tubes, gloves), and cleaning materials, should be collected in a
clearly labeled, sealed, and appropriate hazardous waste container.

» Disposal Procedure: Disposal should be carried out in accordance with all applicable federal,
state, and local environmental regulations. Consult your institution's Environmental Health
and Safety (EHS) department for specific guidelines. Do not dispose of this chemical down
the drain or in regular trash.

First Aid Measures:
In case of exposure, follow these immediate first aid procedures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[3]

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[3]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Seek medical attention.

e Ingestion: Do NOT induce vomiting. Wash out mouth with water. Never give anything by
mouth to an unconscious person. Seek medical attention immediately.[7]
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This guide provides a framework for the safe handling of N6-Methyl-2-methyl thioadenosine.
Researchers are strongly encouraged to consult with their institution's safety office to ensure
compliance with all specific protocols and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for N6-
Methyl-2-methyl thioadenosine]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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